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Compound of Interest
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CAS No.: 27559-59-7

Cat. No.: B1321184

Get Quote

Executive Summary & Chemical Profile[1][2][3][4][5]
[6]
Methyl 4-(dimethylamino)-2-hydroxybenzoate (MDHB) is a specialized "push-pull" aromatic

scaffold used in the synthesis of advanced pharmaceutical intermediates and fluorescent

probes. Structurally, it combines a strong electron-donating group (dimethylamino) at the para

position relative to an electron-withdrawing ester group.

This unique electronic configuration makes MDHB a critical precursor for:

Fluorescent Coumarin Scaffolds: Via Pechmann condensation, utilized in fluorogenic drug

assays and diagnostic conjugates.

Benzoxazinone Derivatives: Pharmacophores found in serine protease inhibitors.

Salicylamide Libraries: Via aminolysis, creating diverse kinase inhibitor backbones.
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Chemical Specifications
Property Specification

IUPAC Name Methyl 4-(dimethylamino)-2-hydroxybenzoate

Molecular Formula C₁₀H₁₃NO₃

Molecular Weight 195.22 g/mol

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DCM, EtOAc, DMSO; sparingly

soluble in water

Key Functionality
Electron-rich Phenol (Nucleophile), Ester

(Electrophile)

Storage 2–8°C, inert atmosphere (argon), light-protected

Synthetic Pathway & Mechanism[8]
The utility of MDHB lies in its ability to undergo cyclization reactions that exploit the

nucleophilicity of the phenol and the activated C-3 position (ortho to the hydroxyl, activated by

the para-dimethylamino group).

Diagram: Strategic Reaction Pathways
The following directed graph illustrates the synthesis of MDHB and its downstream

transformation into a Coumarin scaffold (a common pharmaceutical bio-probe).
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Caption: Synthetic workflow from precursor amino-salicylate to MDHB, and subsequent

cyclization to a coumarin pharmacophore.

Detailed Experimental Protocols
Protocol A: Synthesis of MDHB (Reductive Methylation)
Objective: Efficient conversion of Methyl 4-aminosalicylate to MDHB avoiding over-alkylation

quaternary salts.

Reagents:

Methyl 4-aminosalicylate (1.0 eq)

Formaldehyde (37% aq. solution, 5.0 eq)

Sodium cyanoborohydride (NaCNBH₃, 3.0 eq)

Acetic acid (glacial, to adjust pH)

Acetonitrile (Solvent)

Step-by-Step Methodology:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 4-

aminosalicylate (10 mmol) in Acetonitrile (50 mL).

Activation: Add Formaldehyde (50 mmol). Stir for 15 minutes at room temperature to allow

imine formation.

Acidification: Adjust pH to ~4.5–5.0 using Glacial Acetic Acid. Critical: Monitor pH to prevent

HCN formation if cyanide salts were present (though NaCNBH3 is safer, acid control ensures

selectivity).

Reduction: Cool the mixture to 0°C. Add NaCNBH₃ (30 mmol) portion-wise over 20 minutes.

Caution: Exothermic reaction with gas evolution.

Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via

TLC (Mobile phase: Hexane/EtOAc 7:3).
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Quench: Quench with saturated NH₄Cl solution.

Extraction: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with brine, dry

over Na₂SO₄, and concentrate in vacuo.

Purification: Purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes) to

yield MDHB as a pale yellow solid.

Self-Validation Check:

¹H NMR (CDCl₃): Look for the singlet at ~3.0 ppm integrating to 6 protons (N-Me₂) and the

singlet at ~3.9 ppm (O-Me). The disappearance of the broad NH₂ signal confirms conversion.

Protocol B: Downstream Application – Pechmann
Condensation
Objective: Synthesis of a 7-dimethylaminocoumarin scaffold (Pharmaceutical Intermediate).

Reagents:

MDHB (Synthesized in Protocol A)

Ethyl Acetoacetate (1.2 eq)

Sulfuric Acid (70%, Catalyst) or Methanesulfonic Acid

Methodology:

Mixing: Combine MDHB (5 mmol) and Ethyl Acetoacetate (6 mmol) in a reactor.

Catalysis: Cool to 0°C. Add acid catalyst (2 mL) dropwise.

Cyclization: Heat the mixture to 70°C for 3 hours. The reaction proceeds via

transesterification followed by intramolecular aldol condensation.

Precipitation: Pour the reaction mixture into crushed ice/water (50 mL). The coumarin

derivative typically precipitates as a solid.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filtration: Filter the solid, wash with cold water, and recrystallize from Ethanol.

Analytical Quality Control (HPLC Method)
To ensure the integrity of MDHB as a pharmaceutical intermediate, the following HPLC method

is recommended for purity assessment.

Instrument Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm and 310 nm (MDHB has significant absorption in the near-UV due

to conjugation).

Gradient Table:

Time (min) % Mobile Phase B Event

0.0 10 Equilibration

15.0 90 Linear Gradient

18.0 90 Wash

18.1 10 Re-equilibration

| 23.0 | 10 | Stop |

Acceptance Criteria:

Purity: ≥ 98.0% (Area %).[1]
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Impurity Limit: No single impurity > 0.5% (specifically monitor for unreacted Methyl 4-

aminosalicylate).

Troubleshooting & Critical Process Parameters
(CPPs)

Issue Probable Cause Corrective Action

Low Yield (Protocol A)
Incomplete imine formation

before reduction.

Increase time between

Formaldehyde addition and

NaCNBH₃ addition. Ensure pH

is < 6.

Over-alkylation
Formation of quaternary

ammonium salt.

Strictly control stoichiometry of

Formaldehyde. Do not use

excess methyl iodide

(alternative route).

Hydrolysis of Ester
pH too low or temperature too

high during workup.

Perform extraction rapidly at

neutral pH. Avoid strong bases

during neutralization.

Darkening of Product
Oxidation of the electron-rich

phenol/amine.

Perform all reactions under

Argon/Nitrogen. Store product

in amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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